Cas no 946304-34-3 (2-chloro-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide
• CAS No: 946304-34-3
• MF: C₂₀H₂₁ClN₄O₃S
• MW: 432.923742055893
• CID: 6612008
• PubChem ID: 42474873
• Update Time: 2025-05-25

2-chloro-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide
• 2-chloro-N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzenesulfonamide
• 2-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide
• F2445-0205
• 2-chloro-N-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]benzenesulfonamide
• 946304-34-3
• AKOS024648868

• Inchi： 1S/C20H21ClN4O3S/c1-13(2)28-20-12-19(22-14(3)23-20)24-15-8-10-16(11-9-15)25-29(26,27)18-7-5-4-6-17(18)21/h4-13,25H,1-3H3,(H,22,23,24)
• InChI Key： JOIRVJVHXRLPCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 432.1022894g/mol
• Monoisotopic Mass: 432.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-chloro-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide

Research Briefing on 2-chloro-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide (CAS: 946304-34-3)

In recent years, the compound 2-chloro-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide (CAS: 946304-34-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential as a therapeutic agent, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The synthesis of 2-chloro-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide involves a multi-step process that includes the coupling of a pyrimidine amine with a chlorobenzene sulfonamide moiety. Recent studies have optimized this synthesis to improve yield and purity, which is critical for its application in preclinical and clinical studies. The compound's unique structure, featuring a pyrimidine core and a sulfonamide group, is believed to contribute to its biological activity, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the most notable findings in recent research is the compound's potential as an inhibitor of specific kinases involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its efficacy in suppressing the activity of kinases such as JAK2 and EGFR, which are implicated in various cancers and autoimmune diseases. These findings suggest that 2-chloro-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide could serve as a lead compound for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and minimizing off-target effects. Recent animal studies have shown promising results in reducing tumor growth and inflammation, supporting its potential as a therapeutic agent. However, additional research is needed to address toxicity concerns and to refine dosing regimens for human trials.

In conclusion, 2-chloro-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzene-1-sulfonamide represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. As the field advances, this compound may pave the way for new treatments targeting kinase-driven diseases.